Cas no 888967-80-4 (Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester)

Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester structure
888967-80-4 structure
Product Name:Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester
CAS No:888967-80-4
MF:C15H14O5S
MW:306.333663463593
CID:1933746
PubChem ID:68537798
Update Time:2025-04-21

Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester
    • 888967-80-4
    • Methyl 4-[[4-(hydroxymethyl)phenyl]sulfonyl]benzoate
    • SCHEMBL3173566
    • DB-402412
    • Inchi: 1S/C15H14O5S/c1-20-15(17)12-4-8-14(9-5-12)21(18,19)13-6-2-11(10-16)3-7-13/h2-9,16H,10H2,1H3
    • InChI Key: FCHRVBWKZPNFDT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)OC)=CC=1)(C1C=CC(CO)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 306.05619472Da
  • Monoisotopic Mass: 306.05619472Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 89.1Ų
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